1-Ethyl-1,4-cyclohexadiene

• CAS: 19841-74-8
• Synonyms: 1-ETHYL-1,4-CYCLOHEXADIENE
• Molecular Formula: C8H12
• Molecular Weight: 108.18 g/mol
• SMILES: CCC1=CCC=CC1
• InChI: InChI=1S/C8H12/c1-2-8-6-4-3-5-7-8/h3-4,7H,2,5-6H2,1H3
• InChIKey: PUQJLFYISQDJKP-UHFFFAOYSA-N

1-Ethyl-1,4-cyclohexadiene (CAS 19841-74-8) is a C8H12 cyclic diene featuring a non-conjugated 1,4-diene system substituted with an ethyl group at the 1-position. Its molecular structure provides a distinct set of physical and chemical properties compared to the unsubstituted 1,4-cyclohexadiene and its 1,3-isomer.

1-Ethyl-1,4-cyclohexadiene (CAS 19841-74-8): A Specialized Cyclohexadiene Building Block

1-Ethyl-1,4-cyclohexadiene (CAS 19841-74-8) is a C8H12 cyclic diene featuring a non-conjugated 1,4-diene system substituted with an ethyl group at the 1-position. Its molecular structure provides a distinct set of physical and chemical properties compared to the unsubstituted 1,4-cyclohexadiene and its 1,3-isomer [1]. This compound is primarily utilized in specialized applications where its unique ligand properties or reactivity profile are required, such as in organometallic precursor design and as a polymer chain transfer agent [2][3].

Organometallic precursor design for thin-film deposition

Polymer chain transfer agent for molecular weight control

Non-conjugated 1,4-diene system for specialized reactivity

• [1] 1,4-Cyclohexadiene, 1-ethyl-. NIST Chemistry WebBook, SRD 69. View Source
• [2] Park, J.W., et al. (2016). Ruthenium compound having superior step coverage and thin film deposited using same. U.S. Patent No. 9,346,904. Washington, DC: U.S. Patent and Trademark Office. View Source
• [3] Teasley, M. F. (2002). Chain transfer agents for olefin polymerization. U.S. Patent No. 6,380,327. Washington, DC: U.S. Patent and Trademark Office. View Source

Why 1-Ethyl-1,4-cyclohexadiene Cannot Be Replaced by 1,4-Cyclohexadiene or 1,3-Isomers

The presence of the ethyl substituent on 1-ethyl-1,4-cyclohexadiene fundamentally alters its physical properties, thermodynamic stability, and ligand behavior. Direct substitution with 1,4-cyclohexadiene is not feasible due to a boiling point elevation of ~50°C, which impacts handling and purification. More critically, the ethyl group shifts the compound's position in the thermodynamic equilibrium of its isomeric family [1]. In the context of advanced materials, the ethyl-substituted ligand confers specific thermal stability and vaporization characteristics to organometallic precursors that are not achievable with unsubstituted analogs, as demonstrated by comparative thermogravimetric analysis [2].

Boiling point shift

Ethyl group raises boiling point by ~50°C vs 1,4-cyclohexadiene, altering distillation and solvent compatibility.

Thermodynamic equilibrium

Ethyl substitution changes isomer stability; direct replacement with 1,3- or 1,4-isomers may shift product distribution.

Ligand thermal profile

Unsubstituted analogs do not replicate the T1/2 and low-residue vaporization behavior required for ALD/CVD precursors.

• [1] Taskinen, E., & Nummelin, K. (1994). Relative thermodynamic stabilities of 3-ethylidenecyclohexenes and isomeric ethylcyclohexadienes. Tetrahedron, 50(40), 11693-11698. View Source
• [2] Park, J.W., et al. (2016). Ruthenium compound having superior step coverage and thin film deposited using same. U.S. Patent No. 9,346,904. Washington, DC: U.S. Patent and Trademark Office. View Source

Quantifiable Differentiation of 1-Ethyl-1,4-cyclohexadiene vs. Closest Analogs

Physical Property Differentiation: 1-Ethyl-1,4-cyclohexadiene vs. 1,4-Cyclohexadiene and 1,3-Cyclohexadiene

The ethyl group on 1-ethyl-1,4-cyclohexadiene increases molecular weight and intermolecular interactions, leading to a significantly higher boiling point compared to unsubstituted cyclohexadienes. While its density is comparable to the 1,3-isomer, the boiling point is a critical differentiator for applications involving elevated temperatures or vacuum distillations. Direct comparison with 1,4-cyclohexadiene shows a boiling point increase of nearly 50°C [1][2][3][4].

Boiling Point Comparison

Head-to-head

137.5 °C (target) vs 88–89 °C (1,4-isomer), 80 °C (1,3-isomer)

Impacts distillation and solvent protocols

At 760 mmHg; direct comparison data

Evidence Dimension	Boiling Point at 760 mmHg
Target Compound Data	137.5 °C
Comparator Or Baseline	1,4-Cyclohexadiene (88-89 °C); 1,3-Cyclohexadiene (80 °C)
Quantified Difference	48.5-49.5 °C higher than 1,4-cyclohexadiene; 57.5 °C higher than 1,3-cyclohexadiene
Conditions	Atmospheric pressure (760 mmHg)

Why This Matters

This significant boiling point elevation is a key factor in procurement decisions, as it directly impacts storage conditions, reaction solvent compatibility, and purification protocols (e.g., distillation).

• [1] 1-Ethyl-1,4-cyclohexadiene. MOLBASE. View Source
• [2] 1,4-Cyclohexadiene. ChemBase. View Source
• [3] Cyclohexa-1,4-diene. Wikipedia. View Source
• [4] 1,3-Cyclohexadiene. ChemWhat. View Source

Thermodynamic Stability Ranking Among Ethylcyclohexadiene Isomers

Chemical equilibration studies in DMSO solution have quantified the relative thermodynamic stabilities of four C8H12 isomers. 1-Ethyl-1,4-cyclohexadiene is less stable than its ethylidenecyclohexene counterparts. At equilibrium, the ethylidenecyclohexenes are the most abundant species, owing to their 9–12 kJ mol⁻¹ lower enthalpy. However, the entropy term favors the cyclohexadienes by 7–11 J K⁻¹ mol⁻¹, demonstrating that 1-ethyl-1,4-cyclohexadiene exists in a measurable thermodynamic equilibrium that is distinct from its isomers [1].

Isomer Stability Rank

Class-level

Less stable than ethylidenecyclohexenes (ΔH 9–12 kJ/mol lower for ethylidene forms)

Supports isomerization study context

Equilibration in DMSO; entropy term favors cyclohexadienes

Evidence Dimension	Relative Enthalpy of Formation
Target Compound Data	One of the less stable isomers in the equilibrium mixture
Comparator Or Baseline	Ethylidenecyclohexenes (the most stable isomers)
Quantified Difference	Ethylidenecyclohexenes have a 9–12 kJ mol⁻¹ lower enthalpy
Conditions	t-BuOK catalyzed equilibration in DMSO solution

Why This Matters

This thermodynamic profile is essential for predicting isomer distributions in reactions or under storage conditions. Researchers planning isomerizations or stability studies must account for the specific energetics of this compound relative to its isomers.

• [1] Taskinen, E., & Nummelin, K. (1994). Relative thermodynamic stabilities of 3-ethylidenecyclohexenes and isomeric ethylcyclohexadienes. Tetrahedron, 50(40), 11693-11698. View Source

Ligand Performance in Ruthenium ALD/CVD Precursors

Ruthenium complexes containing 1-ethyl-1,4-cyclohexadiene as a ligand exhibit distinct thermal properties compared to other diene ligands. Thermogravimetric analysis (TGA) of a ruthenium precursor with this ligand shows a T1/2 (temperature at 50% weight loss) of 230°C with a residue rate of less than 1.5% [1]. In contrast, a prior art precursor using a 1,5-cyclooctadiene ligand exhibited a T1/2 of 247°C but with a higher residue rate, limiting process window and film purity [1]. The 1-ethyl-1,4-cyclohexadiene ligand thus provides a superior balance of thermal stability and clean vaporization.

TGA Profile of Ru Precursor

Reported

Target ligand: T1/2 230 °C, residue <1.5% Comparator (1,5-COD): T1/2 247 °C, higher residue

Thermal profiling for thin-film deposition

TGA under stated conditions; supports precursor selection

Evidence Dimension	Thermal Stability and Vaporization Property
Target Compound Data	Ruthenium compound with 1-ethyl-1,4-cyclohexadiene ligand: T1/2 = 230 °C, residue rate < 1.5%
Comparator Or Baseline	Ruthenium compound with 1,5-cyclooctadiene ligand: T1/2 = 247 °C, higher residue rate
Quantified Difference	Lower T1/2 (230 °C vs 247 °C) and reduced residue (< 1.5% vs. higher) for the target ligand
Conditions	Thermogravimetric analysis (TGA)

Why This Matters

For semiconductor fabrication, this data indicates that precursors incorporating 1-ethyl-1,4-cyclohexadiene can be processed at lower temperatures with minimal contamination, a critical factor for high-purity thin-film deposition.

• [1] Park, J.W., et al. (2016). Ruthenium compound having superior step coverage and thin film deposited using same. U.S. Patent No. 9,346,904. Washington, DC: U.S. Patent and Trademark Office. View Source

Chain Transfer Activity in Olefin Polymerization

1,4-Cyclohexadiene derivatives, including 1-ethyl-1,4-cyclohexadiene, are claimed as effective chain transfer agents (CTAs) in the polymerization of olefins catalyzed by late transition metal complexes [1]. While direct kinetic data for 1-ethyl-1,4-cyclohexadiene is not provided, the patent establishes that this class of compounds is particularly suited for controlling molecular weight in ethylene polymerization processes using nickel or palladium catalysts. This differentiates them from other potential CTAs that may not be compatible with this specific catalytic system.

Chain Transfer Agent

Class-level

Claimed as effective CTA for late-transition-metal-catalyzed olefin polymerization

Supports molecular weight control context

Class-level patent claim; direct kinetics not reported

Evidence Dimension	Chain Transfer Efficiency
Target Compound Data	Functions as a chain transfer agent (as a 1,4-cyclohexadiene derivative)
Comparator Or Baseline	Other potential CTAs not specified for this catalyst system
Quantified Difference	Not quantified
Conditions	Late transition metal complex-catalyzed olefin polymerization

Why This Matters

This defines a specific niche application for 1-ethyl-1,4-cyclohexadiene in polymer synthesis, where it can be used to control polymer molecular weight and architecture, a function not served by simple hydrocarbon solvents or other additive classes.

• [1] Teasley, M. F. (2002). Chain transfer agents for olefin polymerization. U.S. Patent No. 6,380,327. Washington, DC: U.S. Patent and Trademark Office. View Source

Targeted Application Scenarios for 1-Ethyl-1,4-cyclohexadiene (CAS 19841-74-8)

ALD/CVD Precursor Development for Ruthenium Thin Films

Procurement for the development of next-generation ruthenium atomic layer deposition (ALD) or chemical vapor deposition (CVD) precursors. The ligand's specific thermal profile (T1/2 of 230°C, <1.5% residue) enables high-purity film deposition with improved step coverage, making it a critical component for advanced semiconductor memory device fabrication [1].

Molecular Weight Control in Olefin Polymerization

Use as a chain transfer agent (CTA) in the polymerization of ethylene or other α-olefins using late transition metal catalysts (Ni, Fe, Co). Its inclusion allows precise tuning of polymer molecular weight, enabling the production of specialized polyolefins with tailored properties [2].

Thermodynamic and Isomerization Studies

For academic or industrial research focusing on the isomerization of C8H12 hydrocarbons. The known equilibrium distribution and enthalpy differences (9–12 kJ mol⁻¹ less stable than ethylidenecyclohexenes) make it a valuable substrate for studying reaction mechanisms, catalyst performance, and thermodynamic modeling [3].

High-Boiling Solvent or Intermediate

In organic synthesis requiring a hydrocarbon solvent with a boiling point (~137.5°C) that is significantly higher than 1,4-cyclohexadiene (88°C), providing a wider liquid range for reactions or extractions. Its specific density (0.841 g/cm³) and non-conjugated diene structure offer a distinct set of solvation and reactivity properties [4][5].

Application

Selection Property

Validation Focus

Ruthenium ALD/CVD precursor development

Thermal decomposition profile

TGA residue and vaporization cleanliness

Olefin polymerization molecular weight control

Chain transfer efficiency with late transition metal catalysts

Polymer molecular weight distribution analysis

Isomerization and thermodynamic studies

Equilibrium isomer distribution

Enthalpy/entropy contribution analysis

High-boiling hydrocarbon solvent or intermediate

Boiling point and density profile

Distillation range and solvation behavior

• [1] Park, J.W., et al. (2016). Ruthenium compound having superior step coverage and thin film deposited using same. U.S. Patent No. 9,346,904. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Teasley, M. F. (2002). Chain transfer agents for olefin polymerization. U.S. Patent No. 6,380,327. Washington, DC: U.S. Patent and Trademark Office. View Source
• [3] Taskinen, E., & Nummelin, K. (1994). Relative thermodynamic stabilities of 3-ethylidenecyclohexenes and isomeric ethylcyclohexadienes. Tetrahedron, 50(40), 11693-11698. View Source
• [4] 1-Ethyl-1,4-cyclohexadiene. MOLBASE. View Source
• [5] 1,4-Cyclohexadiene. ChemBase. View Source